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Compound of Interest

Compound Name:
3-{[(1-Methoxypropan-2-

YL)amino]methyl}phenol

Cat. No.: B13278182

Get Quote

Executive Summary & Physicochemical
Architecture
Tapentadol Hydrochloride (C14H23NO[1][2]·HCl) represents a unique class of centrally acting

analgesics, functioning as both a ngcontent-ng-c747876706="" _nghost-ng-c4038370108=""

class="inline ng-star-inserted">

-opioid receptor agonist and a norepinephrine reuptake inhibitor (NRI).[2][3][4][5][6] From a
formulation perspective, it is a quintessential BCS Class I compound (High Solubility, High
Permeability), a classification confirmed by FDA and EMA regulatory reviews.

This guide moves beyond basic data listing to explore the causality of its physicochemical

behavior. The molecule's high aqueous solubility is driven by the ionization of its tertiary amine

and the hydrophilic nature of the hydrochloride salt form, which dominates across the

physiological pH range.

Core Physicochemical Data[1]
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Parameter Value Context/Implication

Molecular Weight 257.80 g/mol
Salt form (Free base: 221.34

g/mol )

BCS Classification Class I

Biowaiver eligible for

immediate-release solid oral

dosage forms.[1]

pKa values
9.34 (Phenolic OH)10.45

(Tertiary Amine)

The molecule remains

positively charged (protonated)

throughout the GI tract pH

(1.2–7.5), ensuring high

solubility.

LogP (Octanol/Water) 2.87

Indicates sufficient lipophilicity

for blood-brain barrier (BBB)

penetration despite high water

solubility.

Melting Point ~210°C

High thermal stability in solid

state; suitable for hot-melt

extrusion if required.

Structural & Property Visualization
The following diagram correlates the chemical structure features with observed

physicochemical properties.
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Figure 1: Structural determinants of Tapentadol HCl physicochemical behavior.

Solubility Profile: pH Dependency & Solvent
Systems
Understanding the solubility profile requires analyzing the pH-solubility relationship. Tapentadol

HCl exhibits "free solubility" in water, but this is strictly pH-dependent due to the conversion

between the ionized salt and the un-ionized free base.[1]

Aqueous Solubility Data
Data derived from regulatory assessments (FDA NDA 22-304).
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Solvent / Medium Solubility (mg/mL) Classification Mechanism

Water ~340 mg/mL Freely Soluble
Full dissociation of

HCl salt.

0.1 N HCl (pH ~1.2) >300 mg/mL Freely Soluble
Amine fully

protonated.

Simulated Intestinal

Fluid
>300 mg/mL Freely Soluble Remains ionized.

pH 7.63 Buffer ~58 mg/mL Soluble
Onset of

deprotonation.

pH 12.48 Buffer ~34 mg/mL Soluble
Predominantly free

base form.[1]

Technical Insight: Even at pH 12.48, the solubility (34 mg/mL) is significantly higher than the

standard threshold for "low solubility" drugs (typically <0.1 mg/mL). This confirms that pH

variations in the GI tract will not precipitate the drug, preventing bioavailability issues related to

dissolution.

Organic Solvent Solubility
Methanol/Ethanol: Soluble (facilitates wet granulation processes).

Acetone/Acetonitrile: Soluble.[7][8][9]

n-Heptane: Insoluble (Useful as an anti-solvent for crystallization).

Stability Profile & Degradation Pathways
Tapentadol HCl is chemically robust. Unlike aspirin (hydrolysis prone) or catecholamines

(oxidation prone), Tapentadol lacks the labile ester linkages or catechol structure that typically

drive rapid degradation.

Stress Testing (Forced Degradation) Results
The following trends are observed under ICH Q1A(R2) stress conditions:
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Hydrolysis (Acid/Base): The molecule is remarkably stable. Studies exposing the drug to 5N

HCl and 5N NaOH at elevated temperatures (up to 90°C) often show negligible degradation

(<1%).

Oxidation: This is the primary theoretical risk due to the tertiary amine (potential for N-oxide

formation) and the phenolic ring. However, in practice, it shows high stability against

peroxides (H2O2) compared to other opioids.

Photolysis: Stable, though standard light protection is recommended in packaging.

Thermal: Stable in solid state up to melting point.

Degradation Logic Diagram
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Figure 2: Stability profile under forced degradation conditions.

Experimental Protocols
To validate these claims in your own laboratory, use the following self-validating protocols.

These are designed to ensure data integrity and reproducibility.
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Protocol: Equilibrium Solubility Determination (Shake-
Flask Method)
Objective: Determine thermodynamic solubility at pH 1.2, 4.5, and 6.8.

Preparation: Prepare buffer solutions (pH 1.2, 4.5, 6.8) according to USP <791>.

Saturation: Add excess Tapentadol HCl to 10 mL of each buffer in glass vials until

undissolved solid remains visible.

Equilibration:

Place vials in an orbital shaker at 37°C ± 0.5°C.

Shake for 24 hours.

Sampling (The Self-Validating Step):

Stop shaking. Allow solids to settle for 1 hour.

Filter supernatant using a 0.45 µm PVDF syringe filter (pre-saturated to prevent drug

adsorption).

Check: Measure pH of the filtrate. If pH shifted >0.1 units, re-adjust buffer capacity and

repeat.

Analysis: Dilute filtrate with mobile phase and analyze via HPLC (UV 215 nm or 272 nm).

Protocol: Stability-Indicating HPLC Method
Based on validated literature methods (e.g., Ganorkar et al., 2012).

Column: C18 (e.g., Agilent Zorbax or Phenomenex Luna), 250 x 4.6 mm, 5 µm.

Mobile Phase: Phosphate Buffer (pH ~3.0) : Acetonitrile (65:35 v/v).

Flow Rate: 1.0 mL/min.[10]

Detection: UV at 215 nm (for higher sensitivity of impurities) or 272 nm (max absorption).
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Run Time: ~10-15 minutes (Tapentadol retention ~4-6 min).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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